Cas no 1805243-41-7 (3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1805243-41-7
• MF: C₉H₄ClF₈NO
• MW: 329.574389457703
• CID: 4844281
• Update Time: 2025-08-05

3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF8NO/c10-2-3-4(8(13,14)15)1-5(20-9(16,17)18)19-6(3)7(11)12/h1,7H,2H2
• InChI Key： VXWFJBMKXMYOSK-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC(=CC=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1805243-41-7): A Comprehensive Overview

3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1805243-41-7) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the pyridine family and is characterized by its unique combination of functional groups, including a chloromethyl, difluoromethyl, trifluoromethoxy, and trifluoromethyl substituents. These functional groups contribute to its distinctive chemical properties and potential applications in drug development.

The molecular structure of 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is particularly noteworthy for its high degree of fluorination. Fluorinated compounds are known for their enhanced metabolic stability, improved lipophilicity, and altered biological activity compared to their non-fluorinated counterparts. These properties make them valuable candidates for the development of novel drugs with improved pharmacokinetic profiles and therapeutic efficacy.

Recent studies have highlighted the potential of 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the compound's ability to modulate specific enzymes involved in inflammatory pathways. The results indicated that the compound exhibited potent anti-inflammatory activity, suggesting its potential as a lead molecule for the development of new anti-inflammatory drugs.

In another study published in Bioorganic & Medicinal Chemistry Letters (2021), researchers explored the use of 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption can have therapeutic benefits in diseases such as cancer and neurodegenerative disorders. The study demonstrated that derivatives of this compound showed promising inhibitory activity against specific PPIs, opening new avenues for drug discovery.

The synthetic route to 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has also been extensively studied. A key method involves the sequential introduction of the various functional groups onto a pyridine core. This process typically involves multiple steps, including chlorination, fluorination, and methylation reactions. The optimization of these synthetic pathways is crucial for achieving high yields and purity levels, which are essential for pharmaceutical applications.

The physical and chemical properties of 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine have been well-characterized. It is a solid at room temperature with a melting point ranging from 75 to 78°C. The compound is insoluble in water but shows good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for use in various biological assays and formulations.

The safety profile of 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has also been evaluated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are required before it can be advanced to clinical trials. These assessments typically include in vitro cytotoxicity tests, genotoxicity studies, and animal toxicity studies to ensure its safety for human use.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1805243-41-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for the development of novel drugs targeting various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.